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Compound of Interest

Compound Name: Zinc-ethylenebis(dithiocarbamate)

Cat. No.: B1684293

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zineb (zinc ethylenebisdithiocarbamate) is a broad-spectrum dithiocarbamate fungicide that
has been historically used in agriculture to protect a wide range of crops from fungal diseases.
As a polymeric complex of zinc, its unique chemical structure and properties have dictated its
efficacy and environmental fate. This in-depth technical guide provides a comprehensive
overview of the core physical and chemical properties of Zineb, detailed experimental protocols
for their determination, and an exploration of its interactions with key cellular signaling
pathways. All quantitative data is presented in structured tables for ease of comparison, and
logical relationships are visualized using Graphviz diagrams.

Physical and Chemical Properties of Zineb

The physical and chemical characteristics of Zineb are crucial for understanding its behavior,
stability, and interaction with biological systems. A summary of these properties is presented in
the tables below.

General and Physical Properties
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Property Value Reference

Appearance Off-white to yellowish powder [1112]
Practically odorless to slight

Odor [1][3]
rotten egg odor

Melting Point Decomposes at 157 °C [1114]
Approximately 1.74 g/cm?3 at 20

Density PP YR (114

°C

Vapor Pressure

<7.5x 1078 mmHg at 20 °C

[1]

Water Solubility

Approximately 10 mg/L at 25
°C

[1]5]

Octanol-Water Partition

Coefficient (log Kow)

1.30

[1]

~hemical Identificati | Stabili

Property Value Reference
Chemical Formula CaHeN2SaZn [6]
Molecular Weight 275.75 g/mol [6]
CAS Number 12122-67-7 [6][7]
zinc;ethane-1,2-
IUPAC Name S [1]
diylbis(dithiocarbamate)
Unstable to light, moisture, and
heat on prolonged storage.
Stability Decomposes in the presence [11[3]

of strong alkalis, copper, and

mercurial materials.

Experimental Protocols
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The following sections detail the methodologies for determining the key physical and chemical

properties of Zineb, based on internationally recognized OECD guidelines.

Determination of Water Solubility (OECD Guideline 105 -
Flask Method)

This method is suitable for substances with a solubility above 10-2 g/L.

Preparation: A supersaturated solution of Zineb in water is prepared by adding an excess
amount of the substance to a flask containing purified water (e.g., distilled or deionized).

Equilibration: The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient
period to reach equilibrium. A preliminary test can determine the necessary equilibration
time.

Phase Separation: The solution is centrifuged or filtered to separate the undissolved solid
from the aqueous phase.

Analysis: The concentration of Zineb in the clear aqueous solution is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Replication: The experiment is repeated to ensure the reproducibility of the results.

Determination of Melting Point (OECD Guideline 102 -
Capillary Method)

Sample Preparation: A small amount of finely powdered Zineb is introduced into a capillary
tube, which is then sealed at one end.

Apparatus: The capillary tube is placed in a heated metal block or a liquid bath of a melting
point apparatus.

Heating: The temperature is raised at a slow, controlled rate (e.g., 1 °C/min) near the
expected melting point.

Observation: The temperature at which the substance is observed to melt is recorded. Since
Zineb decomposes, the temperature at which decomposition begins is noted.
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e Reporting: The result is reported as the decomposition temperature.

Determination of Vapor Pressure (OECD Guideline 104 -
Static Method)

o Apparatus: A known amount of Zineb is placed in a thermostatically controlled sample vessel
connected to a pressure measuring device.

e Degassing: The sample is thoroughly degassed to remove any trapped air or volatile
impurities.

o Equilibration: The sample is brought to thermal equilibrium at a specific temperature.
o Measurement: The pressure of the vapor in equilibrium with the substance is measured.

o Temperature Range: Measurements are repeated at different temperatures to establish the
vapor pressure curve.

Determination of n-Octanol/Water Partition Coefficient
(OECD Guideline 107 - Shake Flask Method)

o Preparation: A solution of Zineb is prepared in either n-octanol or water.

 Partitioning: A volume of this solution is placed in a flask with the other immiscible solvent
(water or n-octanol, respectively). The flask is shaken to facilitate the partitioning of Zineb
between the two phases until equilibrium is reached.

e Phase Separation: The two phases are separated by centrifugation.

e Analysis: The concentration of Zineb in both the n-octanol and water phases is determined
by a suitable analytical method.

o Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of
Zineb in the n-octanol phase to its concentration in the water phase. The result is typically
expressed as log Kow.

Determination of Density
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e Method: A gas pycnometer is a suitable instrument for determining the density of a powdered
solid like Zineb.

e Principle: The volume of a known mass of the powder is determined by measuring the
volume of an inert gas (e.g., helium) displaced by the sample.

e Procedure: A weighed sample of Zineb is placed in the sample chamber of the pycnometer.
The chamber is then pressurized with the inert gas. The gas is allowed to expand into a
reference chamber of known volume, and the resulting pressure drop is measured.

o Calculation: The volume of the sample is calculated from the pressure change, and the
density is then determined by dividing the mass of the sample by its volume.

Signaling Pathway Interactions

Zineb's fungicidal activity and potential toxicity are linked to its interaction with various cellular
components and signaling pathways. The following diagrams illustrate some of these key
interactions.
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Caption: Zinc-Sensing Receptor (GPR39) Signaling Pathway.
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Caption: Nrf2-Keapl Pathway and Oxidative Stress Response.
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Caption: Proposed Mechanism of Zineb-Induced Microtubule Disruption.

Conclusion
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This technical guide provides a detailed compilation of the physical and chemical properties of
Zineb, standardized experimental protocols for their measurement, and an overview of its
known interactions with critical cellular signaling pathways. The provided data and
methodologies are essential for researchers and professionals involved in the study of
fungicides, drug development, and environmental science, facilitating a deeper understanding
of Zineb's behavior and biological impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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